Cas no 2137790-69-1 (Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl-)

Benzenemethanesulfonamide, specifically the 2-fluoro-4-methoxy-N-methyl derivative, is an organic sulfonamide compound characterized by its aromatic benzene ring substituted with a sulfonamide group (R-SO₂NH-) at the methylene position (benzenemethane), a methoxy group (-OCH₃) at position 4, an N-methyl substituent on the nitrogen atom of the sulfonamide, and a fluorine atom at position 2. This specific substitution pattern offers potential advantages related to electronic effects (due to both methoxy and fluorine groups) which can influence reactivity and binding properties. The N-methyl group provides steric bulk and electronic modification compared to an unsubstituted sulfonamide nitrogen. These structural features may be advantageous for applications requiring tailored electronic parameters or specific interactions in synthetic chemistry or pharmaceutical contexts where precise molecular design is crucial.

Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- structure

2137790-69-1 structure

Product Name:Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl-

CAS No:2137790-69-1

MF:C₉H₁₂FNO₃S

MW:233.25988483429

CID:5287137

Update Time:2025-06-16

Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl-
- Inchi： 1S/C9H12FNO3S/c1-11-15(12,13)6-7-3-4-8(14-2)5-9(7)10/h3-5,11H,6H2,1-2H3
- InChI Key： FOHBFDKAPRWLCQ-UHFFFAOYSA-N
- SMILES： C1(CS(NC)(=O)=O)=CC=C(OC)C=C1F

Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-680792-0.05g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	0.05g	$1032.0	2023-03-11
Enamine	EN300-680792-0.1g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	0.1g	$1081.0	2023-03-11
Enamine	EN300-680792-0.25g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	0.25g	$1131.0	2023-03-11
Enamine	EN300-680792-0.5g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	0.5g	$1180.0	2023-03-11
Enamine	EN300-680792-1.0g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	1g	$0.0	2023-06-07
Enamine	EN300-680792-2.5g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	2.5g	$2408.0	2023-03-11
Enamine	EN300-680792-5.0g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	5.0g	$3562.0	2023-03-11
Enamine	EN300-680792-10.0g	1-(2-fluoro-4-methoxyphenyl)-N-methylmethanesulfonamide	2137790-69-1	10.0g	$5283.0	2023-03-11

Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- Related Literature

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Additional information on Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl-

Comprehensive Overview of Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- (CAS No. 2137790-69-1)

Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- (CAS No. 2137790-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a fluoro and methoxy substitution on the benzene ring, along with an N-methyl group. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate pharmacokinetic properties.

The compound's CAS No. 2137790-69-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 2-fluoro-4-methoxy-N-methylbenzenemethanesulfonamide, reflects its IUPAC nomenclature, which is essential for accurate scientific communication. The presence of the sulfonamide moiety is noteworthy, as this group is frequently explored in medicinal chemistry for its hydrogen-bonding capabilities and metabolic stability. Recent studies highlight its potential in targeting enzymes like carbonic anhydrases, a hot topic in cancer and glaucoma research.

In the context of current trends, Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- aligns with the growing demand for fluorinated compounds in drug design. Fluorination is a key strategy to enhance bioavailability and lipophilicity, addressing common challenges in CNS drug development. Online searches for "fluorinated sulfonamides in medicine" or "CAS 2137790-69-1 applications" reveal strong interest in its therapeutic potential. Additionally, its methoxy group introduces steric and electronic effects, making it a candidate for probing structure-activity relationships (SAR) in lead optimization.

From a synthetic perspective, this compound exemplifies modern green chemistry principles. Researchers are investigating eco-friendly catalytic methods to introduce its fluoro and methoxy substituents, reducing reliance on hazardous reagents. Queries like "sustainable synthesis of sulfonamides" or "N-methylation techniques" reflect this shift toward environmentally conscious practices. Its stability under physiological conditions also makes it a viable candidate for prodrug development, a trending area in precision medicine.

Analytical characterization of CAS No. 2137790-69-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural integrity. These methods are frequently searched alongside terms like "sulfonamide analysis" or "fluorinated compound quantification," underscoring their importance in quality control. The compound’s solubility profile, influenced by its polar sulfonamide and lipophilic aryl groups, is another focal point for formulation scientists working on drug delivery systems.

In conclusion, Benzenemethanesulfonamide, 2-fluoro-4-methoxy-N-methyl- represents a versatile scaffold with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and material science positions it as a compound of enduring interest. As scientific inquiries evolve, its role in addressing challenges like resistance mechanisms or metabolic stability will likely expand, further solidifying its place in cutting-edge research.